Cas no 29709-67-9 (D-Altritol,3-amino-3-deoxy-1,2:5,6-bis-O-(1-methylethylidene)-)

• Product Name: D-Altritol,3-amino-3-deoxy-1,2:5,6-bis-O-(1-methylethylidene)-
• CAS No: 29709-67-9
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 287490
• PubChem ID: 249629
• Update Time: 2025-04-19

D-Altritol,3-amino-3-deoxy-1,2:5,6-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• D-Altritol,3-amino-3-deoxy-1,2:5,6-bis-O-(1-methylethylidene)-
• 2-amino-1,2-bis(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol
• (1S,2R)-2-amino-1,2-bis[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]ethanol
• 2-amino-1,2-bis(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol(non-preferred name)
• 3-amino-3-deoxy-1,2,5,6-di-O-isopropylidene-D-altritol
• 3-amino-3-deoxy-1,2:5,6-di-O-isopropylidene-D-altriol
• 3-amino-3-deoxy-1,2:5,6-di-O-isopropylidene-D-altritol
• 3-Amino-3-desoxy-1,2:5,6-bis-O-isopropyliden-D-altrit
• 3-amino-O1,O2,O5,O6-diisopropyli
• AC1L6OV6
• AC1Q774O
• AR-1D8088
• NSC68123
• DTXSID30290336
• NSC-68123
• 29709-67-9

• Inchi： 1S/C12H23NO5/c1-11(2)15-5-7(17-11)9(13)10(14)8-6-16-12(3,4)18-8/h7-10,14H,5-6,13H2,1-4H3
• InChI Key： WDHVVHCQYCUTPX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C(C1COC(C)(C)O1)O)N

Computed Properties

• Exact Mass: 261.15769
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 83.17
• LogP: 0.67790